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Compound of Interest

Compound Name: Azanium,pentasulfide

Cat. No.: B12335741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of Azanium Pentasulfide, also known as Ammonium Pentasulfide ((NH₄)₂S₅).

Adherence to these procedures is critical for ensuring laboratory safety and operational

integrity.

Azanium pentasulfide is a corrosive, flammable, and toxic material that requires careful

handling to prevent serious injury and environmental harm.[1][2] It can cause severe skin burns

and eye damage, and contact with acids liberates highly toxic hydrogen sulfide gas.[1][3][4]

This substance is also very toxic to aquatic life.[1][5]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Azanium

Pentasulfide and its hazardous decomposition products.
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Property Value Notes

Chemical Formula (NH₄)₂S₅
Also referred to as Ammonium

Pentasulfide.[6]

Molecular Weight 196.40 g/mol [7]

Appearance
Yellow to orange-yellow

prismatic crystals.[7]

Solutions are typically yellow,

turning red with an increase in

the polysulfide chain length (x

value in (NH₄)₂Sₓ).[7]

Flash Point 22°C (72°F)

For pure Ammonium Sulfide,

which is a related and often

co-present substance.[4]

Flammable Limits in Air 4% - 46% For pure Ammonium Sulfide.[8]

Hydrogen Sulfide PEL
OSHA: 20 ppm (ceiling), 50

ppm (peak for 10 min)

Permissible Exposure Limit for

a key hazardous

decomposition product.[9]

Hydrogen Sulfide REL
NIOSH: 10 ppm (10-minute

ceiling)

Recommended Exposure

Limit.[9]

Hydrogen Sulfide TLV
ACGIH: 1 ppm (8-hour TWA),

5 ppm (STEL)
Threshold Limit Value.[9]

LD50 (Oral, Rat) 152 mg/kg
For Ammonium Polysulfide,

indicating high acute toxicity.[7]

LD50 (Skin, Rabbit) 1790 mg/kg For Ammonium Polysulfide.[7]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

full-face shield.[10]

Protects against splashes

which can cause severe eye

burns and blindness.[1][4]

Skin Protection

Neoprene or Butyl rubber

gloves, chemical-resistant suit,

and boots.[9][10]

Prevents skin contact which

can lead to severe burns and

potential absorption of harmful

substances.[1][2][4]

Respiratory Protection

A NIOSH-approved full-face

respirator with appropriate

cartridges for ammonia and

hydrogen sulfide, or a self-

contained breathing apparatus

(SCBA) for emergencies or

high concentrations.[8][10][11]

Protects against inhalation of

irritating and toxic vapors such

as ammonia and hydrogen

sulfide which can cause

respiratory tract damage.[4][8]

Experimental Protocol: Safe Handling and Disposal
Workflow
This protocol outlines the procedural steps for the safe handling of Azanium Pentasulfide from

receipt to disposal.

1. Preparation and Area Setup

Ventilation: Always handle Azanium Pentasulfide in a certified chemical fume hood with

adequate ventilation to prevent the accumulation of flammable and toxic vapors.[1][4][10]

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible and

have been recently tested.[2][10]

Ignition Sources: Eliminate all potential ignition sources, including sparks, open flames, and

hot surfaces. Use only non-sparking tools and explosion-proof equipment.[3][4][10]

Incompatible Materials: Keep acids, strong oxidizing agents, and reactive metals (e.g.,

copper, aluminum) away from the handling area.[3][4][5]
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2. Handling and Use

Personal Protective Equipment: Don the required PPE as specified in the table above before

handling the chemical.

Container Handling: Ground and bond containers when transferring the material to prevent

static discharge.[10][12] Keep containers tightly closed when not in use.[1][10]

Spill Prevention: Use secondary containment to prevent spills.

3. Accidental Spill Response

Evacuation: In case of a large spill, evacuate the area immediately and deny entry to

unprotected personnel.[1][10]

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, contain the liquid with inert absorbent material such as sand or

earth. Do not use combustible materials like sawdust.[4][10]

Neutralization: A weak (3-5%) solution of hydrogen peroxide can be sprayed on the spill area

to neutralize the release of toxic hydrogen sulfide.[10]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,

labeled container for hazardous waste disposal.[4][10]

4. First Aid Procedures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[1][8][10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.[1][4][10]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[1][4][10]
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][4][10]

5. Waste Disposal

Containerization: Collect all waste material, including contaminated absorbents and

disposable PPE, in clearly labeled, sealed containers.

Disposal Protocol: Dispose of the chemical waste through an approved hazardous waste

disposal facility, in accordance with all local, state, and federal regulations.[1][10] Do not

dispose of it in drains or the environment.[1][3]

Logical Workflow for Handling Azanium
Pentasulfide
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Workflow for Safe Handling of Azanium Pentasulfide

Emergency Procedures

1. Preparation
- Verify Fume Hood

- Check Safety Equipment
- Remove Ignition Sources

2. Don PPE
- Goggles & Face Shield
- Chemical Suit & Gloves

- Respirator

Area is Secure

3. Chemical Handling
- Ground Containers
- Use in Fume Hood

- Keep Containers Closed

Personnel Protected

Spill Occurs Exposure Occurs

4. Decontamination
- Clean Glassware

- Wipe Surfaces

Experiment Complete

Spill Response
- Evacuate & Ventilate
- Contain & Neutralize

- Clean Up

Follow Spill Protocol

First Aid
- Move to Fresh Air

- Decontaminate Skin/Eyes
- Seek Medical Attention

Follow First Aid Protocol

5. Waste Disposal
- Collect in Labeled Container

- Dispose via EHS

Click to download full resolution via product page

Caption: Logical workflow for handling Azanium Pentasulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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